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Compound of Interest

Compound Name: MDA 19 (Standard)

Cat. No.: B10762283 Get Quote

MDA 19 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with technical

information, troubleshooting advice, and frequently asked questions regarding the use of MDA

19 in experimental settings.

Frequently Asked Questions (FAQs)
1. What is MDA 19?

MDA 19 is a synthetic cannabinoid that acts as a potent and selective agonist for the

cannabinoid receptor CB2 (CB2).[1][2][3] It is primarily used in research to explore the effects

of cannabinoids on the endocannabinoid system.[1] Due to its selective action on the CB2

receptor, which is predominantly found in immune cells, MDA 19 has been investigated for its

potential anti-inflammatory and neuroprotective properties, particularly for the treatment of

neuropathic pain.[1][2][4] It is also known by the systematic name BZO-HEXOXIZID.[5][6]

2. What is the solubility of MDA 19 in common laboratory solvents?

MDA 19 is a crystalline solid that is insoluble in water but soluble in several organic solvents.[1]

[4] The solubility can vary, so it is recommended to refer to the quantitative data below. For a

related compound, the MDA-19 N-(5-hydroxyhexyl) metabolite, solubility has also been

determined and is included for reference.[7][8]
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Data Presentation: Solubility of MDA 19 and its
Metabolite

Compound Solvent Solubility

MDA 19 Dimethylformamide (DMF) 20 mg/mL[4]

Dimethyl sulfoxide (DMSO) 10 mg/mL[4]

Ethanol 3 mg/mL[4]

Methanol 1 mg/mL[4]

Water Insoluble (1.4E-3 g/L)[1]

MDA-19 N-(5-hydroxyhexyl)

metabolite
Dimethylformamide (DMF) 5 mg/mL[7][8]

Dimethyl sulfoxide (DMSO) 2 mg/mL[7][8]

Ethanol 10 mg/mL[7][8]

PBS (pH 7.2) Insoluble[7][8]

3. How should I prepare a stock solution of MDA 19?

To prepare a stock solution, dissolve the crystalline solid form of MDA 19 in an appropriate

organic solvent such as DMSO or DMF.[4][7] It is advisable to begin with a high-concentration

stock solution that can be diluted for your working experiments. A detailed protocol for

preparing a stock solution is provided in the Experimental Protocols section.

4. How should stock solutions of MDA 19 be stored?

For long-term stability, stock solutions should be stored in airtight glass vials at -20°C or -80°C.

[7] To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use vials.[7]

5. I'm having trouble dissolving MDA 19, what should I do?

If you encounter precipitation or difficulty in dissolving MDA 19, gentle heating and/or sonication

can be used to aid dissolution.[3] Ensure your solvent is anhydrous, as the presence of water
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can significantly decrease the solubility of compounds in DMSO.[9] For a step-by-step guide,

refer to the troubleshooting workflow diagram below.

6. Are there any known issues with using DMSO as a solvent?

While DMSO is a common solvent for many compounds, it is important to be aware of potential

issues. DMSO is hygroscopic and can absorb water from the atmosphere, which may reduce

the solubility of your compound.[9] At certain concentrations, DMSO can also have an effect on

cell viability and may interfere with some biological assays.[10][11] It is recommended to use

the lowest effective concentration of DMSO in your experiments and always include a vehicle

control.

Experimental Protocols
Protocol 1: Preparation of a 10 mM MDA 19 Stock
Solution in DMSO
Materials:

MDA 19 (crystalline solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Glass volumetric flask

Pipettes

Vortex mixer and/or sonicator

Methodology:

Acclimatization: Before opening, allow the vial of MDA 19 to equilibrate to room temperature

to prevent moisture condensation.[7]

Weighing: Accurately weigh the desired amount of MDA 19 solid using an analytical balance.

(The molecular weight of MDA 19 is 349.4 g/mol ). For 1 mL of a 10 mM solution, you will
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need 3.494 mg.

Dissolution: Transfer the weighed solid to a clean, dry glass volumetric flask. Add a small

volume of DMSO to dissolve the solid completely.[7] You can use a vortex mixer or sonicator

to aid dissolution.[3]

Dilution: Once the solid is fully dissolved, add DMSO to reach the final desired volume in the

volumetric flask to achieve the target concentration of 10 mM.[7]

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[7]

Protocol 2: Preparation of MDA 19 for In Vivo Studies
For a Clear Solution:

Add solvents in the following order: 10% DMSO and 90% Corn Oil.

The solubility in this formulation is ≥ 1.43 mg/mL.[3]

For a Suspended Solution (for oral and intraperitoneal injection):

Add solvents in the following order: 10% DMSO and 90% (20% SBE-β-CD in Saline).

This will yield a suspended solution with a solubility of 1.43 mg/mL.[3] Ultrasonic treatment

may be needed to ensure a uniform suspension.[3]
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Troubleshooting MDA 19 Solubility Issues

Start: MDA 19 not dissolving

Is the solvent anhydrous?

Use fresh, anhydrous solvent

No

Apply gentle heat or sonication

Yes

Does the compound dissolve?

Success: MDA 19 is dissolved

Yes

Consider alternative solvent (e.g., DMF)

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing solubility issues with MDA 19.
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Experimental Workflow: Stock Solution Preparation

Preparation

Dissolution

Storage

1. Acclimatize MDA 19 vial to room temperature

2. Weigh precise amount of MDA 19

3. Transfer solid to volumetric flask

4. Add small amount of solvent and dissolve

5. Dilute to final volume

6. Aliquot into single-use vials

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing an MDA 19 stock solution.
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Simplified CB2 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10762283?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/mda-19-dic1173158.html
https://en.wikipedia.org/wiki/MDA-19
https://www.medchemexpress.com/MDA-19.html
https://www.caymanchem.com/product/10563/mda-19
https://www.cfsre.org/images/content/reports/public_alerts/2021.08.31.New-Systematic-Naming-for-MDA-19-and-Related-Analogues_NPS-Discovery_083121.pdf
https://www.cfsre.org/nps-discovery/public-alerts/new-systematic-naming-for-synthetic-cannabinoid-mda-19-and-its-related-analogues-bzo-hexoxizid-5f-bzo-poxizid-and-bzo-poxizid
https://www.cfsre.org/nps-discovery/public-alerts/new-systematic-naming-for-synthetic-cannabinoid-mda-19-and-its-related-analogues-bzo-hexoxizid-5f-bzo-poxizid-and-bzo-poxizid
https://www.benchchem.com/pdf/Best_practices_for_the_storage_and_handling_of_MDA_19_metabolite_reference_standards.pdf
https://www.caymanchem.com/product/36039/mda-19-n-5-hydroxyhexyl-metabolite
https://ziath.com/images/pdf/samples_in_dmso_what_an_end_user_needs_to_know.pdf
https://www.mdpi.com/2076-3921/13/5/582
https://pmc.ncbi.nlm.nih.gov/articles/PMC9318029/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9318029/
https://www.benchchem.com/product/b10762283#mda-19-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b10762283#mda-19-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b10762283#mda-19-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b10762283#mda-19-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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